[4,5-Diacetyloxy-6-azido-3-[3,4,5-triacetyloxy-6-(acetyloxymethyl)oxan-2-yl]oxyoxan-2-yl]methyl acetate
Description
[4,5-Diacetyloxy-6-azido-3-[3,4,5-triacetyloxy-6-(acetyloxymethyl)oxan-2-yl]oxyoxan-2-yl]methyl acetate is a highly acetylated carbohydrate derivative featuring a complex pyranose (oxan) backbone. Its structure includes:
- Diacetyloxy groups at positions 4 and 5 of the central oxan ring.
- An azido group at position 6, which is rare in naturally occurring glycosides and suggests synthetic utility in click chemistry or bioconjugation .
- A terminal methyl acetate group, completing the esterification pattern.
This compound’s molecular formula is C₃₂H₄₁N₃O₁₈ (inferred from structural analogs in and ), with a molecular weight exceeding 800 g/mol. Its synthetic complexity and multiple acetyl groups position it as a candidate for pharmacological intermediates, reference standards, or substrates for studying acetyltransferase activity .
Properties
IUPAC Name |
[4,5-diacetyloxy-6-azido-3-[3,4,5-triacetyloxy-6-(acetyloxymethyl)oxan-2-yl]oxyoxan-2-yl]methyl acetate | |
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H35N3O17/c1-10(30)37-8-17-20(21(40-13(4)33)23(42-15(6)35)25(44-17)28-29-27)46-26-24(43-16(7)36)22(41-14(5)34)19(39-12(3)32)18(45-26)9-38-11(2)31/h17-26H,8-9H2,1-7H3 | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JFCQZWVIHHPJTD-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)OCC1C(C(C(C(O1)N=[N+]=[N-])OC(=O)C)OC(=O)C)OC2C(C(C(C(O2)COC(=O)C)OC(=O)C)OC(=O)C)OC(=O)C | |
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H35N3O17 | |
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
661.6 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
[4,5-Diacetyloxy-6-azido-3-[3,4,5-triacetyloxy-6-(acetyloxymethyl)oxan-2-yl]oxyoxan-2-yl]methyl acetate is a complex organic compound that has garnered attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This article explores its biological activity, synthesizing available research findings and case studies.
Chemical Structure and Properties
The compound is characterized by the following molecular formula: C26H35N3O17. Its structural complexity includes multiple acetoxy groups and an azido functional group, which are significant for its biological interactions.
Antimicrobial Activity
Research has indicated that derivatives of this compound exhibit notable antimicrobial properties. A study focused on azide-containing glycosides demonstrated their effectiveness against various bacterial strains. The azido group enhances the reactivity of the compound, potentially leading to increased antibacterial activity through mechanisms such as cell wall disruption or inhibition of protein synthesis .
Anticancer Properties
In vitro studies have shown that compounds with similar structural motifs possess cytotoxic effects against cancer cell lines. For instance, derivatives of peracetyl-D-glucose have been evaluated for their ability to induce apoptosis in human cancer cells. The presence of acetoxy groups is believed to play a role in enhancing cellular uptake and bioactivity .
Enzyme Inhibition
The compound has also been investigated for its potential as an enzyme inhibitor. Specifically, it has shown promise in inhibiting glycosidases, which are crucial in various biochemical pathways. This inhibition can lead to altered metabolic processes in pathogens or cancer cells, providing a therapeutic avenue for treatment .
Case Study 1: Antimicrobial Efficacy
In a study published in Thieme Connect, several derivatives of azido glycosides were synthesized and tested against Gram-positive and Gram-negative bacteria. The results indicated that the compound exhibited significant inhibitory concentrations against Staphylococcus aureus and Escherichia coli, suggesting its potential as a lead compound for antibiotic development .
Case Study 2: Cytotoxicity Against Cancer Cells
A comparative study assessed the cytotoxic effects of various triacetylated compounds on human breast cancer cell lines. The results revealed that compounds with similar structures to [4,5-Diacetyloxy-6-azido...] showed IC50 values in the micromolar range, indicating substantial cytotoxicity and the potential for further development as anticancer agents .
Data Table: Summary of Biological Activities
Scientific Research Applications
Overview
[4,5-Diacetyloxy-6-azido-3-[3,4,5-triacetyloxy-6-(acetyloxymethyl)oxan-2-yl]oxyoxan-2-yl]methyl acetate is a complex organic compound with significant applications in various scientific fields, particularly in medicinal chemistry and bioconjugation. Its unique structure incorporates azido and acetate functionalities, making it a versatile building block for the synthesis of more complex molecules.
Medicinal Chemistry
The compound's azido group serves as a reactive handle for further functionalization, enabling the synthesis of novel therapeutic agents.
Case Study: Anticancer Agents
Research has demonstrated that derivatives of azido sugars can exhibit anticancer properties by targeting specific cancer cell pathways. The azido group facilitates the attachment of cytotoxic agents to sugar moieties, enhancing selectivity towards cancer cells while minimizing effects on normal cells .
Bioconjugation Techniques
Bioconjugation is a vital area where this compound finds application due to its ability to participate in click reactions.
Example: Targeted Drug Delivery
The azide functionality allows for the conjugation of drugs to biomolecules like antibodies or peptides. This targeted approach can improve drug efficacy and reduce side effects. For instance, studies have shown that attaching chemotherapeutic agents to azido sugars can enhance their uptake by tumor cells .
Glycosylation Reactions
This compound can act as a glycosyl donor in glycosylation reactions, which are essential for the synthesis of glycoproteins and glycolipids.
Application: Vaccine Development
In vaccine research, glycosylated antigens are crucial for inducing immune responses. The ability to synthesize such antigens using [4,5-Diacetyloxy-6-azido-3-[3,4,5-triacetyloxy-6-(acetyloxymethyl)oxan-2-yl]oxyoxan-2-yl]methyl acetate has been explored in the development of vaccines against infectious diseases .
Synthesis of Complex Carbohydrates
The compound can be utilized in the synthesis of complex carbohydrates that mimic natural glycan structures.
Research Insight: Structure-Function Relationship Studies
Studies have shown that synthetic carbohydrates can be used to probe biological interactions involving lectins and other carbohydrate-binding proteins. This application is significant in understanding disease mechanisms and developing diagnostic tools .
Data Summary Table
| Application Area | Description | Example Use Case |
|---|---|---|
| Medicinal Chemistry | Synthesis of anticancer agents using azido functionalities | Targeting cancer pathways |
| Bioconjugation | Conjugation of drugs to biomolecules for targeted delivery | Enhanced uptake by tumor cells |
| Glycosylation Reactions | Synthesis of glycoproteins and glycolipids | Vaccine development |
| Complex Carbohydrates | Mimicking natural glycan structures for biological studies | Probing interactions with lectins |
Comparison with Similar Compounds
Comparison with Similar Compounds
Structural and Functional Group Analysis
The compound belongs to a family of acetylated carbohydrates and glycosides. Key comparisons include:
Note: Molecular formulas marked with * are inferred from structural analogs due to incomplete data in provided evidence.
Key Findings:
Functional Group Diversity :
- The azido group in the target compound distinguishes it from analogs like the chromen-oxy derivative () or phenyl-substituted acetyloxy compounds (). This group enables unique reactivity, such as participation in Huisgen cycloaddition for bioconjugation, absent in other acetylated analogs .
- Chromen-oxy groups () are associated with fluorescence and antioxidant activity, whereas the target compound’s azido group may prioritize synthetic versatility over direct bioactivity .
Acetylation Patterns: The target compound shares triacetyloxy oxan rings with and analogs, enhancing stability and lipophilicity.
Applications :
- ’s chromen-oxy derivative is tailored for pharmacological studies due to its coumarin-like structure, while the target compound’s azide group suggests utility in chemical biology (e.g., probe synthesis) .
- 8-O-Acetylshanzhiside () is a smaller molecule used as a reference standard, highlighting the target compound’s role in more complex synthetic pathways .
Synthetic Methods: The azido group in the target compound likely requires selective substitution reactions, contrasting with the acetamido group in ’s compound, which may involve amidation of precursor hydrazides (analogous to ’s thiazolidinone synthesis) .
Research Implications and Gaps
- Stability : Comparative studies on hydrolysis rates of acetyl vs. azido groups in indoor environments (cf. ’s EPFR analysis) could clarify shelf-life and handling requirements .
- Biological Activity: No direct toxicity or efficacy data are available; inferences rely on structural analogs (e.g., acetylated glycosides in with anti-inflammatory properties) .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
